Cas no 1199773-17-5 (1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine)

• Product Name: 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine
• CAS No: 1199773-17-5
• MF: C₁₄H₁₆BrN₃O₂S
• MW: 370.264740943909
• MDL: MFCD13195747
• CID: 857711
• PubChem ID: 53216993
• Update Time: 2025-11-05

1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((4-(4-Bromo-1H-pyrazol-1-yl)phenyl)sulfonyl)piperidine
• 1-((4-(4-Bromo-1H-pyrazol-1-yl)-phenyl)sulfonyl)piperidine
• 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine
• BS-20038
• AKOS015835039
• 1-[4-(4-bromopyrazol-1-yl)phenyl]sulfonylpiperidine
• MFCD13195747
• ZXB77317
• DTXSID40682102
• C14H16BrN3O2S
• Piperidine, 1-[[4-(4-bromo-1H-pyrazol-1-yl)phenyl]sulfonyl]-
• 1199773-17-5
• 1-[4-(4-BROMOPYRAZOL-1-YL)BENZENESULFONYL]PIPERIDINE
• CS-0442342
• 1-[4-(4-Bromo-1H-pyrazol-1-yl)benzene-1-sulfonyl]piperidine
• DB-310977

• MDL： MFCD13195747
• Inchi： 1S/C14H16BrN3O2S/c15-12-10-16-18(11-12)13-4-6-14(7-5-13)21(19,20)17-8-2-1-3-9-17/h4-7,10-11H,1-3,8-9H2
• InChI Key： GRSHOZSMDJHJEH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 369.01500
• Monoisotopic Mass: 369.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.58000
• LogP: 3.82810

Additional information on 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine

Comprehensive Overview of 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine (CAS No. 1199773-17-5)

1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine (CAS No. 1199773-17-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonylpiperidine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a bromopyrazole moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine features a piperidine ring linked to a phenylsulfonyl group, which is further substituted with a 4-bromopyrazole unit. This unique arrangement contributes to its potential as a building block for designing novel bioactive molecules. Researchers are particularly interested in its role as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the compound has been explored for its potential in cancer research, aligning with the global focus on precision medicine. Its ability to modulate specific enzymatic pathways makes it a candidate for developing small-molecule therapeutics. Additionally, the bromine atom in its structure offers a handle for further functionalization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

From a commercial perspective, 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its high purity grade (typically ≥95%) ensures reliability for research applications. The compound's stability under standard laboratory conditions and compatibility with common organic solvents further enhance its utility in synthetic workflows.

The agrochemical industry has also shown interest in this compound due to its potential as a pesticide intermediate. With increasing emphasis on sustainable agriculture, researchers are investigating its derivatives for their herbicidal and fungicidal properties. The 4-bromopyrazole moiety is particularly noteworthy for its role in enhancing the bioactivity of agrochemicals.

For researchers working on heterocyclic chemistry, 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine offers a versatile platform for designing new molecular entities. Its synthetic accessibility and modular structure align well with the current trends in fragment-based drug discovery. The compound's CAS No. 1199773-17-5 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In summary, 1-(4-(4-Bromopyrazol-1-yl)phenylsulfonyl)piperidine represents a promising chemical entity with broad applications in medicinal and agrochemical research. Its structural features and reactivity profile make it a valuable tool for scientists exploring innovative solutions in drug development and crop protection. As the demand for tailored chemical intermediates grows, this compound is poised to play a pivotal role in advancing research across multiple disciplines.